2-(2-Bromo-6-methyl-benzyl)-4,5-dihydro-1H-imidazole
Cat. No. B8468814
M. Wt: 253.14 g/mol
InChI Key: HNJJLHBRJOGEFB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07875645B2
Procedure details
2-(2-Bromo-6-methyl-benzyl)-4,5-dihydro-1H-imidazole was prepared from (2-bromo-6-methylphenyl)-acetonitrile and ethylene diamine in analogy to Example 19 b): off-white solid;
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:7]=[CH:6][CH:5]=[C:4]([CH3:8])[C:3]=1[CH2:9][C:10]#[N:11].[CH2:12](N)[CH2:13][NH2:14]>>[Br:1][C:2]1[CH:7]=[CH:6][CH:5]=[C:4]([CH3:8])[C:3]=1[CH2:9][C:10]1[NH:14][CH2:13][CH2:12][N:11]=1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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BrC1=C(C(=CC=C1)C)CC#N
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(CN)N
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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BrC1=C(CC=2NCCN2)C(=CC=C1)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
